molecular formula C11H11NO B8706669 1-(2-Oxopropyl)indole

1-(2-Oxopropyl)indole

Cat. No.: B8706669
M. Wt: 173.21 g/mol
InChI Key: JAYKKYOYPURWBU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2-Oxopropyl)indole is a useful research compound. Its molecular formula is C11H11NO and its molecular weight is 173.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H11NO

Molecular Weight

173.21 g/mol

IUPAC Name

1-indol-1-ylpropan-2-one

InChI

InChI=1S/C11H11NO/c1-9(13)8-12-7-6-10-4-2-3-5-11(10)12/h2-7H,8H2,1H3

InChI Key

JAYKKYOYPURWBU-UHFFFAOYSA-N

Canonical SMILES

CC(=O)CN1C=CC2=CC=CC=C21

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of indole-N-acetic acid (KNK, 10 g, 57 mmol) in dry ether (150 mL) was added dropwise at 0° C. a solution of MeLi (75 mL, 1.4M in ether as LiBr complex). The reaction mixture was then stirred at r.t. for 2 hrs. Chlorotrimethylsilane (70 mL, 0.57 mol) was added dropwise at 0° C. Then the cooling bath was removed and 1N HCl (70 mL) was added at r.t. The aqueous portion was extracted with ethyl acetate and the combined organic phase was washed with brine, dried over MgSO4 and evaporated. Purification by flash chromatography usine 30% ethyl acetate in hexanes gave the title compound.
Quantity
10 g
Type
reactant
Reaction Step One
Name
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
70 mL
Type
reactant
Reaction Step Two

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